1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide

• IUPAC Name: 1-[(2,4-dimethylphenyl)methyl]-N,N-diethylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H30N2O/c1-5-21(6-2)19(22)18-8-7-11-20(14-18)13-17-10-9-15(3)12-16(17)4/h9-10,12,18H,5-8,11,13-14H2,1-4H3
• InChI Key: SVIAQKPKYLBSCN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1CCCN(C1)CC2=C(C=C(C=C2)C)C
• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol

Description

1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide, also known as DMPEA or N,N-diethyl-2,4-dimethyl-3-piperidinecarboxamide, is a chemical compound that belongs to the class of piperidine derivatives. It is a synthetic analog of the natural compound N,N-dimethyltryptamine (DMT), which is known for its hallucinogenic properties. DMPEA has been the subject of scientific research due to its potential pharmacological effects and its similarity to DMT.

Mechanism of Action

1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide is believed to interact with serotonin receptors in the brain, particularly the 5-HT2A receptor, which is known to be involved in the regulation of mood, perception, and cognition. It is thought that 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide may act as a partial agonist or antagonist at this receptor, although the exact mechanism of action is not well understood.
Biochemical and Physiological Effects:
1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects in animal studies, including changes in heart rate, blood pressure, and body temperature. It has also been shown to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, in the brain.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide has been used in a number of laboratory experiments to study its pharmacological effects and potential therapeutic applications. One advantage of using 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide in these experiments is its similarity to DMT, which has been shown to have a number of potential therapeutic uses, including in the treatment of addiction and depression. However, one limitation of using 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide in these experiments is its potential for hallucinogenic effects, which may complicate the interpretation of results.

Future Directions

There are a number of potential future directions for research on 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide. One area of interest is its potential therapeutic applications, particularly in the treatment of addiction and depression. Another area of interest is its potential as a tool for studying the role of serotonin receptors in the brain and their involvement in mood, perception, and cognition. Additionally, further research is needed to better understand the mechanism of action of 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide and its potential for hallucinogenic effects.

Synthesis Methods

1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide can be synthesized through a multistep process involving the reaction of piperidine with 2,4-dimethylbenzyl chloride, followed by N,N-diethylation and carboxylation. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide has been studied for its potential pharmacological effects, particularly its interaction with serotonin receptors in the brain. Some studies have suggested that 1-(2,4-dimethylbenzyl)-N,N-diethyl-3-piperidinecarboxamide may have hallucinogenic properties similar to those of DMT, although this has not been conclusively demonstrated.